(4-methanesulfonyl-3-methoxyphenyl)methanol
Description
Safety and Hazards
The safety data sheet for a similar compound, 3-(Methanesulfonyl)phenylboronic acid, indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to handle the compound with appropriate protective equipment and to avoid breathing dust/fume/gas/mist/vapors/spray .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4-methanesulfonyl-3-methoxyphenyl)methanol involves the conversion of a suitable starting material to the desired product through a series of chemical reactions.", "Starting Materials": [ "4-methoxybenzaldehyde", "methanesulfonyl chloride", "magnesium", "iodine", "methanol", "diethyl ether", "sodium borohydride", "acetic acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Preparation of 4-methoxybenzylmagnesium bromide by reacting 4-methoxybenzaldehyde with magnesium and iodine in diethyl ether.", "Step 2: Reaction of 4-methoxybenzylmagnesium bromide with methanesulfonyl chloride to form (4-methanesulfonyl-3-methoxyphenyl)methanol.", "Step 3: Reduction of (4-methanesulfonyl-3-methoxyphenyl)methanol using sodium borohydride in methanol.", "Step 4: Acidification of the reaction mixture with acetic acid.", "Step 5: Extraction of the product with ethyl acetate.", "Step 6: Washing of the organic layer with sodium hydroxide solution and water.", "Step 7: Drying of the organic layer over anhydrous sodium sulfate.", "Step 8: Evaporation of the solvent to obtain the desired product." ] } | |
CAS RN |
694481-07-7 |
Product Name |
(4-methanesulfonyl-3-methoxyphenyl)methanol |
Molecular Formula |
C9H12O4S |
Molecular Weight |
216.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
